Cas no 42412-60-2 (3,3,5-Trimethylhexane-2,4-dione)

• Product Name: 3,3,5-Trimethylhexane-2,4-dione
• CAS No: 42412-60-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 2827224
• PubChem ID: 12729386
• Update Time: 2025-04-21

3,3,5-Trimethylhexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• DTXCID30459067
• SCHEMBL8459467
• DTXSID70508260
• 42412-60-2
• 3,3,5-Trimethylhexane-2,4-dione

• Inchi： 1S/C9H16O2/c1-6(2)8(11)9(4,5)7(3)10/h6H,1-5H3
• InChI Key： UWBUMSCRQUIAHQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C(C(C)=O)(C)C

Computed Properties

• Exact Mass: 156.115029749Da
• Monoisotopic Mass: 156.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1Ų